Cas no 2704432-88-0 (4-bromo-2-(methyl-d3)-2H-1,2,3-triazole)

• Product Name: 4-bromo-2-(methyl-d3)-2H-1,2,3-triazole
• CAS No: 2704432-88-0
• MF: C₃H₄BrN₃
• MW: 165.006443977356
• CID: 6826841
• PubChem ID: 162341177
• Update Time: 2025-04-03

4-bromo-2-(methyl-d3)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2704432-88-0
• CS-25024
• 4-BROMO-2-(METHYL-D3)-2H-1,2,3-TRIAZOLE
• AT12052
• 4-bromo-2-(methyl-d3)-2H-1,2,3-triazole

• Inchi： 1S/C3H4BrN3/c1-7-5-2-3(4)6-7/h2H,1H3/i1D3
• InChI Key： OEFNDZLVSBSRMG-FIBGUPNXSA-N
• SMILES： BrC1C=NN(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 163.97769Da
• Monoisotopic Mass: 163.97769Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų